Cas no 2137765-79-6 (3-(3,3,3-Trifluoro-2-methylpropyl)thiophene-2-carboxylic acid)

• Product Name: 3-(3,3,3-Trifluoro-2-methylpropyl)thiophene-2-carboxylic acid
• CAS No: 2137765-79-6
• MF: C₉H₉F₃O₂S
• MW: 238.226772069931
• CID: 6212167
• PubChem ID: 165874126
• Update Time: 2025-06-12

3-(3,3,3-Trifluoro-2-methylpropyl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-716467
• 3-(3,3,3-trifluoro-2-methylpropyl)thiophene-2-carboxylic acid
• 2137765-79-6
• 3-(3,3,3-Trifluoro-2-methylpropyl)thiophene-2-carboxylic acid

• Inchi： 1S/C9H9F3O2S/c1-5(9(10,11)12)4-6-2-3-15-7(6)8(13)14/h2-3,5H,4H2,1H3,(H,13,14)
• InChI Key： KUXMQKWFJDQNAU-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(=O)O)CC(C)C(F)(F)F

Computed Properties

• Exact Mass: 238.02753519g/mol
• Monoisotopic Mass: 238.02753519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 65.5Ų

Additional information on 3-(3,3,3-Trifluoro-2-methylpropyl)thiophene-2-carboxylic acid

Introduction to 3-(3,3,3-Trifluoro-2-methylpropyl)thiophene-2-carboxylic acid (CAS No. 2137765-79-6)

3-(3,3,3-Trifluoro-2-methylpropyl)thiophene-2-carboxylic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. With the CAS number 2137765-79-6, this compound represents a fascinating intersection of fluorinated aliphatic side chains and heterocyclic aromatic systems, making it a subject of interest for synthetic chemists and medicinal researchers alike.

The molecular structure of 3-(3,3,3-Trifluoro-2-methylpropyl)thiophene-2-carboxylic acid features a thiophene core substituted with a trifluoro-2-methylpropyl group at the 3-position and a carboxylic acid moiety at the 2-position. This arrangement imparts distinct electronic and steric characteristics to the molecule, which can influence its reactivity, solubility, and biological activity. The presence of fluorine atoms, in particular, is a key feature that often enhances metabolic stability and binding affinity in drug-like molecules.

In recent years, there has been growing interest in thiophene derivatives as pharmacophores due to their versatility in medicinal chemistry. Thiophenes are known for their ability to mimic aromatic systems while introducing additional functional groups that can be tailored for specific biological targets. The introduction of fluorinated alkyl groups into thiophene derivatives has further expanded their utility, as fluorine atoms can modulate electronic properties and improve pharmacokinetic profiles.

One of the most compelling aspects of 3-(3,3,3-Trifluoro-2-methylpropyl)thiophene-2-carboxylic acid is its potential as a building block for more complex molecules. The carboxylic acid functionality provides a site for further derivatization via esterification, amidation, or coupling reactions, while the trifluoromethyl group can serve as an anchor for interactions with biological targets. Such modifications have been widely employed in the development of novel therapeutic agents targeting various diseases.

Recent studies have highlighted the role of fluorinated thiophenes in medicinal chemistry. For instance, researchers have explored the use of trifluoromethyl-substituted thiophenes in the design of antiviral and anticancer agents. The electron-withdrawing nature of the trifluoromethyl group can enhance binding interactions with enzymes or receptors, leading to improved efficacy. Additionally, the stability provided by fluorine atoms can extend the half-life of drugs in vivo, reducing the frequency of dosing.

The synthesis of 3-(3,3,3-Trifluoro-2-methylpropyl)thiophene-2-carboxylic acid presents an interesting challenge due to the complexity of its structure. Traditional synthetic routes may involve multi-step processes involving cross-coupling reactions, halogenation, and functional group transformations. Advances in synthetic methodologies have enabled more efficient preparation of such compounds, making them more accessible for research purposes.

In conclusion,3-(3,3,3-Trifluoro-2-methylpropyl)thiophene-2-carboxylic acid (CAS No. 2137765-79-6) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential for derivatization make it a valuable tool for developing new therapeutic agents. As our understanding of fluorinated heterocycles continues to grow,this compound is likely to play an increasingly important role in drug discovery and development efforts worldwide.